5-Nitro-1H-indazole-3-carbonitrile
Overview
Description
5-Nitro-1H-indazole-3-carbonitrile is a chemical compound with the molecular formula C8H4N4O2 . It is a derivative of indazole, a heterocyclic compound that contains a five-membered ring fused to a benzene ring .
Synthesis Analysis
The synthesis of indazoles, including this compound, has been a subject of research in recent years. Strategies for the synthesis of indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered ring fused to a benzene ring, with a nitro group and a carbonitrile group attached .Chemical Reactions Analysis
Indazole derivatives, including this compound, can undergo various chemical reactions. These include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere .Physical and Chemical Properties Analysis
This compound is a yellow solid with a molecular weight of 188.15 .Scientific Research Applications
Inhibitory Effects on Nitric Oxide Synthases
5-Nitro-1H-indazole-3-carbonitrile has been studied for its potential inhibitory effects on nitric oxide synthases (NOS). It has demonstrated a preference for constitutive NOS over inducible NOS and has shown potential in inhibiting NO formation in a competitive manner against substrates and cofactors (Cottyn et al., 2008).
Application in Dyes and Pigments
Research has explored the use of derivatives of this compound in the synthesis of new heterocyclic green dyes. These compounds exhibit intramolecular charge transfer states and have strong fluorescence properties, making them potential candidates for applications in dyes and pigments (Pordel et al., 2014).
Fluorescent Compound Synthesis
The compound has been used in the synthesis of new fluorescent heterocyclic compounds, such as 3H-pyrazolo[4,3-a]acridin-11-carbonitriles. This synthesis involves nucleophilic substitution followed by intramolecular electrophilic aromatic substitution, offering avenues for research in fluorescence-based applications (Pakjoo et al., 2012).
Corrosion Inhibition Properties
Studies have also examined the use of indazole derivatives, including 5-Nitroindazole, as corrosion inhibitors for materials like carbon steel. This research indicates that such compounds could be effective in protecting metals from corrosion, particularly in acidic environments (Xu et al., 2019).
Antibacterial Applications
There is evidence of antibacterial properties associated with certain derivatives of this compound. These compounds have shown promising antibacterial activity against both Gram-positive and Gram-negative bacteria, which could lead to potential applications in the development of new antibacterial agents (Rahmani et al., 2014).
Safety and Hazards
While specific safety and hazard information for 5-Nitro-1H-indazole-3-carbonitrile is not available, it is generally recommended to avoid heat, flames, and sparks when handling similar compounds . It is also advised to avoid contact with skin, eyes, or clothing, and to avoid ingestion and inhalation .
Future Directions
Indazole derivatives, including 5-Nitro-1H-indazole-3-carbonitrile, have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities . The development of synthetic approaches to indazoles, including reactions under catalyst- and solvent-free conditions, is a promising area of research .
Mechanism of Action
Target of Action
The primary targets of 5-Nitro-1H-indazole-3-carbonitrile are Nitric Oxide Synthases (NOS) , specifically the inducible and endothelial forms . These enzymes play a crucial role in the production of nitric oxide, a key signaling molecule involved in various physiological processes.
Mode of Action
This compound interacts with its targets, the Nitric Oxide Synthases, by binding to their active sites . .
Biochemical Pathways
Nitric oxide plays a role in various physiological processes, including vasodilation, immune response, and neurotransmission .
Pharmacokinetics
It is known that the compound is a yellow solid at room temperature, with a molecular weight of 18815
Result of Action
The molecular and cellular effects of this compound’s action are not fully understood. Given its targets, it may influence processes regulated by nitric oxide. More research is needed to elucidate these effects .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is not well documented. Factors such as temperature, pH, and the presence of other molecules could potentially affect its action. The compound is stable at temperatures between 0-5°C .
Biochemical Analysis
Biochemical Properties
It is known that indazole derivatives, which include 5-Nitro-1H-indazole-3-carbonitrile, have been shown to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is likely dependent on the specific structure and functional groups present in the indazole derivative.
Cellular Effects
Indazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that indazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that indazole derivatives can have long-term effects on cellular function in both in vitro and in vivo studies
Metabolic Pathways
Indazole derivatives are known to interact with various enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .
Properties
IUPAC Name |
5-nitro-1H-indazole-3-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N4O2/c9-4-8-6-3-5(12(13)14)1-2-7(6)10-11-8/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXTZAAHDBOKXDI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])C(=NN2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20626544 | |
Record name | 5-Nitro-1H-indazole-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20626544 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
90348-29-1 | |
Record name | 5-Nitro-1H-indazole-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20626544 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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